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These application notes provide detailed protocols for researchers, scientists, and drug

development professionals to investigate the function of the SRY-Box Transcription Factor 30

(SOX30). The included assays are designed to elucidate its role as a transcription factor, its

impact on key signaling pathways, and its protein-protein interactions.

Introduction to SOX30
SRY-Box Transcription Factor 30 (SOX30) is a member of the SOX family of transcription

factors, characterized by a highly conserved High Mobility Group (HMG) DNA-binding domain.

[1][2] Emerging research has highlighted the multifaceted roles of SOX30 in various biological

processes, including spermatogenesis and cancer.[1][3][4] In many cancers, SOX30 acts as a

tumor suppressor, often silenced by epigenetic mechanisms such as DNA methylation. Its

functional activities include the transcriptional regulation of key signaling pathways, notably the

p53 and Wnt/β-catenin pathways, thereby influencing cell proliferation, apoptosis, and

metastasis.

These protocols provide a framework for characterizing the molecular functions of SOX30

using established cell-based assays.
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The following tables summarize the quantitative effects of SOX30 expression on its direct and

indirect target genes, as determined by various cellular assays.

Table 1: SOX30-Mediated Regulation of the p53 Signaling Pathway

Target Gene Cell Line
SOX30
Manipulatio
n

Fold
Change in
mRNA
Expression

Assay Reference

p53 A549
Overexpressi

on

~2.5-fold

increase
RT-qPCR

p53 H460
Overexpressi

on

~3.0-fold

increase
RT-qPCR

BAX A549
Overexpressi

on

~3.5-fold

increase
RT-qPCR

PMAIP1 A549
Overexpressi

on

~4.0-fold

increase
RT-qPCR

p21 A549
Overexpressi

on

~3.0-fold

increase
RT-qPCR

Table 2: SOX30-Mediated Regulation of the Wnt/β-catenin Signaling Pathway
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Target Gene Cell Line
SOX30
Manipulatio
n

Fold
Change in
mRNA
Expression

Assay Reference

β-catenin

(CTNNB1)
A549

Overexpressi

on

~0.4-fold

decrease
RT-qPCR

MYC A549
Overexpressi

on

~0.3-fold

decrease
RT-qPCR

CCND1 A549
Overexpressi

on

~0.5-fold

decrease
RT-qPCR

MMP2 A549
Overexpressi

on

~0.4-fold

decrease
RT-qPCR

MMP7 A549
Overexpressi

on

~0.2-fold

decrease
RT-qPCR

MMP9 A549
Overexpressi

on

~0.3-fold

decrease
RT-qPCR

Signaling and Experimental Workflow Visualizations
To clarify the molecular interactions and experimental procedures, the following diagrams are

provided.
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Start

1. Prepare Constructs:
- pGL3-Target Promoter-Luc

- pRL-TK (Control)
- SOX30 Expression Vector

2. Co-transfect Cells

3. Incubate (24-48h)

4. Cell Lysis

5. Dual-Luciferase Assay

6. Data Analysis:
Normalize Firefly to Renilla

Luminescence

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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